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Compound of Interest

Compound Name: 1-Methylphenanthrene

Cat. No.: B047540

Essential safety protocols and logistical plans for the laboratory handling of 1-
Methylphenanthrene, a compound demanding meticulous care due to its potential health and
environmental risks.

Researchers and scientists in drug development and other advanced scientific fields must
navigate the complexities of handling specialized chemical compounds. 1-
Methylphenanthrene, a polycyclic aromatic hydrocarbon (PAH), is one such compound that
requires stringent safety measures. This guide provides immediate, essential safety and
logistical information, including detailed operational and disposal plans, to ensure the well-
being of laboratory personnel and the protection of the environment.

Key Hazards and Safety Summary

1-Methylphenanthrene is a white crystalline powder.[1] It is classified as harmful if swallowed
and is suspected of causing cancer.[1] Furthermore, it is very toxic to aquatic life with long-
lasting effects.[1] Exposure can cause irritation to the skin, eyes, and respiratory tract.[2]
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Quantitative Data for 1-
Methylphenanthrene and Related PAHs

Physical & Chemical Properties

Molecular Formula CisHi2

Molecular Weight 192.26 g/mol

Appearance White crystalline powder[1]
Melting Point 123 °C (253 °F)[1]

Water Solubility

Insoluble[3]

Occupational Exposure Limits (General for
PAHS)

OSHA PEL (for coal tar pitch volatiles)

0.2 mg/m3 (8-hour TWA)[4][5][6][7]

NIOSH REL (for coal tar products)

0.1 mg/m3 (10-hour TWA)[41[5]1[7]

ACGIH TLV (for coal tar pitch volatiles)

0.2 mg/m3 (8-hour TWA)[8]

GHS Hazard Statements

H302 Harmful if swallowed[1]
H351 Suspected of causing cancer[1]

Very toxic to aquatic life with long lastin
H410 Y a g g

effects[1]

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach to handling 1-Methylphenanthrene is crucial to minimize exposure and

prevent contamination. The following workflow outlines the necessary steps from receipt of the

chemical to its final disposal.
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Safe Handling Workflow for 1-Methylphenanthrene

Preparation

Review SDS and Protocols
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Assemble PPE

Proceed to handling

Handling
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Decontamination

Generate waste

Waste Management
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Label Hazardous Waste

Store for Disposal

Emergency Response

Spill Containment
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Exposure First Aid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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